Cas no 299405-40-6 (N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide)

• Product Name: N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide
• CAS No: 299405-40-6
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 6466002
• Update Time: 2025-10-30

N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide
• N'-[1-(3-aminophenyl)ethylidene]-2-phenoxyacetohydrazide
• N'-[(1E)-1-(3-aminophenyl)ethylidene]-2-phenoxyacetohydrazide
• Acetic acid, 2-phenoxy-, 2-[1-(3-aminophenyl)ethylidene]hydrazide

• Inchi： 1S/C16H17N3O2/c1-12(13-6-5-7-14(17)10-13)18-19-16(20)11-21-15-8-3-2-4-9-15/h2-10H,11,17H2,1H3,(H,19,20)
• InChI Key： JRNWNAZJBYQFMS-UHFFFAOYSA-N
• SMILES： C(NN=C(C1=CC=CC(N)=C1)C)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• pka: 12.25±0.46(Predicted)

Additional information on N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide

Recent Advances in the Study of N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide (CAS: 299405-40-6)

The compound N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide (CAS: 299405-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and identity of the compound. X-ray crystallography has further provided insights into its molecular conformation, revealing key interactions that may contribute to its biological activity. These structural studies are crucial for understanding the compound's behavior in biological systems.

Pharmacological investigations have demonstrated that N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide exhibits promising anti-inflammatory and anticancer properties. In vitro assays have shown that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has been found to induce apoptosis in various cancer cell lines, including breast and lung cancer, through the modulation of key signaling pathways such as PI3K/AKT and MAPK.

Mechanistic studies have further explored the molecular targets of N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide. Computational docking simulations have identified potential binding sites on enzymes such as cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs), which are implicated in inflammation and cancer progression. These findings are supported by experimental data showing enzyme inhibition at micromolar concentrations, highlighting the compound's potential as a multi-target therapeutic agent.

In vivo studies have also been conducted to evaluate the efficacy and safety of N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide. Animal models of inflammation and cancer have shown significant reductions in disease markers following treatment with the compound, with minimal observed toxicity. These results underscore the compound's potential for further development as a clinical candidate. However, additional pharmacokinetic and toxicological studies are required to fully assess its therapeutic index.

In conclusion, N'-(1E)-1-(3-aminophenyl)ethylidene-2-phenoxyacetohydrazide (CAS: 299405-40-6) represents a promising candidate for the development of novel anti-inflammatory and anticancer therapies. Its unique structural features and multi-target mechanism of action make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical development to realize its full therapeutic potential.